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Compound of Interest

Compound Name: Isolappaol C

Cat. No.: B12301787 Get Quote

Isolappaol C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isolappaol C is a naturally occurring lignan, a class of polyphenolic compounds known for their

diverse biological activities. Lignans are widely distributed in the plant kingdom and have

garnered significant interest from the scientific community for their potential therapeutic

applications. This document provides a technical overview of Isolappaol C, focusing on its

chemical structure and general methodologies for its isolation.

Chemical Structure of Isolappaol C
Isolappaol C is characterized by the molecular formula C30H34O10.[1] As a lignan, its core

structure is derived from the dimerization of two phenylpropanoid units. The specific

arrangement of its atoms and functional groups is depicted in its 2D chemical structure.

Chemical Information Summary

Property Value Reference

Molecular Formula C30H34O10 [1]

PubChem CID 146075482 [1]

Classification Lignan, Phenylpropanoid
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At present, detailed experimental quantitative data, such as ¹H and ¹³C NMR chemical shifts for

Isolappaol C, are not readily available in publicly accessible databases.

Experimental Protocols: Isolation of Lignans
While a specific protocol for the isolation of Isolappaol C from its natural source in the

Orchidaceae family is not detailed in the scientific literature, a general methodology for the

extraction and isolation of lignans from plant materials can be described. This protocol is based

on established techniques for separating polyphenolic compounds.[2][3][4][5]

General Lignan Isolation Workflow

Caption: Generalized workflow for the isolation and identification of lignans from plant sources.

Methodology Details:

Extraction: The plant material is first dried and ground to a fine powder to increase the

surface area for solvent extraction. The extraction of lignans is typically performed using

polar solvents such as methanol, ethanol, or aqueous mixtures of these alcohols.[2] The

choice of solvent depends on the polarity of the target lignan. The mixture is usually agitated

or sonicated to enhance extraction efficiency.

Purification: The resulting crude extract is filtered and concentrated under reduced pressure.

To separate lignans from other classes of compounds, a liquid-liquid partitioning step is often

employed using immiscible solvents of varying polarities, such as n-hexane and ethyl

acetate.[2] Further purification is achieved through various chromatographic techniques.

Column chromatography using stationary phases like silica gel or Sephadex is a common

method for the separation of individual lignans.[2]

Analysis: The collected fractions are monitored by thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC) to identify those containing the compound of

interest. The pure compound is then subjected to spectroscopic analysis, including Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS), to elucidate its chemical

structure.

Biological Activity and Signaling Pathways
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Currently, there is a lack of specific studies on the biological activities of Isolappaol C and its

effects on cellular signaling pathways in the available scientific literature. Lignans as a class

have been investigated for a wide range of pharmacological properties, including anti-

inflammatory, antioxidant, and anticancer activities.[3] However, the specific biological profile of

Isolappaol C remains to be elucidated through future research.

Conclusion
Isolappaol C is a lignan with a defined chemical structure. While a detailed experimental

characterization and investigation of its biological functions are not yet available, the general

protocols for lignan isolation provide a framework for obtaining this compound from its natural

sources for further study. Future research is needed to determine its physicochemical

properties, spectroscopic data, and to explore its potential pharmacological activities and

mechanisms of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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